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Compound of Interest

Compound Name: Linalyl isobutyrate

Cat. No.: B1199181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Linalyl isobutyrate (CAS No. 78-35-3) is an ester recognized for its characteristic fruity and

floral aroma, reminiscent of lavender and bergamot.[1][2][3] This monoterpenoid is a key

component in the fragrance and flavor industries, valued for its application in perfumes,

cosmetics, personal care items, and as a flavoring agent in food products.[1][4][5] Beyond its

sensory attributes, a thorough understanding of its physical properties is essential for its

application in research, formulation development, and quality control. This guide provides an in-

depth overview of the core physical characteristics of linalyl isobutyrate, complete with

experimental protocols and structured data for ease of reference.

Core Physical Properties
The physical characteristics of linalyl isobutyrate are summarized in the table below,

providing a quantitative overview of its key properties.
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Property Value Source(s)

Molecular Formula C₁₄H₂₄O₂ [1][3][4][6][7][8]

Molecular Weight 224.34 g/mol [1][3][4][6][7][8][9]

Appearance Colorless to pale yellow liquid [4][10][11]

Odor
Fruity, lavender, woody,

bergamot
[1][2][11]

Density 0.882 - 0.898 g/cm³ @ 25°C [10][11]

Boiling Point 228 - 230 °C @ 760 mmHg [3][4][10][11]

Melting Point < 25 °C [10][12]

Refractive Index 1.446 - 1.453 @ 20°C [4][10][11]

Solubility

Insoluble in water; miscible

with alcohol and ether.[1][10]

Soluble in organic solvents like

acetone and methylated

spirits.[13]

Vapor Pressure
0.012 mmHg @ 25 °C

(estimated)
[11]

Flash Point 71.67 °C (161.00 °F) [11]

logP (o/w) 4.770 (estimated) [11]

Experimental Protocols
The determination of the physical properties of linalyl isobutyrate involves standardized

laboratory procedures. Below are detailed methodologies for measuring its key characteristics.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[14] The Thiele tube method is a common and efficient technique for this

determination, especially with small sample sizes.[15]
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Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Liquid paraffin or other suitable heating oil

Stand and clamps

Procedure:

A small amount of linalyl isobutyrate is placed into the small test tube.

The capillary tube, with its sealed end uppermost, is placed inside the test tube containing

the sample.[16]

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in the Thiele tube containing the heating oil.[16]

The side arm of the Thiele tube is gently heated, allowing for uniform temperature distribution

via convection currents.[16]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a continuous and rapid stream of bubbles is observed.[16]

The heat source is then removed, and the apparatus is allowed to cool.
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The temperature at which the liquid sample begins to enter the capillary tube is recorded as

the boiling point.[16]

Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination

Measurement of Density
Density, the mass per unit volume of a substance, is a fundamental physical property.[17][18] It

can be accurately determined using a pycnometer or by the straightforward mass-volume

measurement method.[17]

Apparatus:

Graduated cylinder or volumetric flask

Analytical balance

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an analytical

balance.[19]

A specific volume of linalyl isobutyrate is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.[20]

The mass of the graduated cylinder containing the liquid is then measured.[19]

The mass of the linalyl isobutyrate is determined by subtracting the mass of the empty

cylinder from the total mass.[19]

The density is calculated by dividing the mass of the liquid by its volume.[19]

To ensure accuracy, the measurement should be repeated multiple times, and the average

value reported. It is also crucial to control and record the temperature, as density is

temperature-dependent.[17]

Determination of Refractive Index

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1199181?utm_src=pdf-body-img
https://matestlabs.com/blog/liquid-density-measurement/
https://www.calnesis.com/en/measurements/density-liquids/
https://matestlabs.com/blog/liquid-density-measurement/
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://www.benchchem.com/product/b1199181?utm_src=pdf-body
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://www.quora.com/I-want-to-measure-the-density-of-a-liquid-Is-there-any-method-that-does-not-require-specialized-tools
https://matestlabs.com/blog/liquid-density-measurement/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium. It is a valuable tool for identifying and assessing the purity of

liquid samples.[21] An Abbe refractometer is commonly used for this measurement.[22]

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (e.g., sodium lamp or white light with dispersion compensation)

Dropper or pipette

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,

such as distilled water.

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry completely.[22]

A few drops of linalyl isobutyrate are placed on the surface of the measuring prism.

The prisms are closed and locked.

The instrument is connected to a constant temperature water bath set to the desired

temperature (typically 20°C).[21]

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark fields is sharp and centered in the crosshairs.[22]

If a colored band is visible, the dispersion compensator is adjusted to achieve a sharp, black-

and-white boundary.

The refractive index is read directly from the instrument's scale.
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General Workflow for Physical Property Determination
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General Workflow for Physical Property Determination

Solubility Testing
The solubility of an ester like linalyl isobutyrate is determined by its ability to form

homogeneous mixtures with various solvents. Esters can act as hydrogen-bond acceptors,

which influences their solubility in polar solvents.[13]

Apparatus:
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Test tubes

Vortex mixer (optional)

Graduated pipettes

Procedure:

A measured volume or mass of linalyl isobutyrate is added to a test tube.

A specific volume of the solvent to be tested (e.g., water, ethanol, ether) is added to the test

tube.

The mixture is agitated vigorously (e.g., by vortexing or shaking) for a set period to ensure

thorough mixing.

The mixture is allowed to stand and is then observed for the formation of a single

homogeneous phase (soluble) or the presence of distinct layers or cloudiness (insoluble).

The solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or

quantitatively determined by measuring the amount of solute that dissolves in a given

amount of solvent at a specific temperature.

Conclusion
The physical properties of linalyl isobutyrate are well-documented and critical for its effective

use in various industrial and research applications. The data and protocols presented in this

guide offer a comprehensive resource for professionals in drug development, flavor and

fragrance science, and chemical research, enabling precise formulation, quality assessment,

and innovative product development.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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